Cas no 2229008-09-5 (1-2-(but-3-yn-1-yl)phenyl-1H-pyrazole)

1-2-(But-3-yn-1-yl)phenyl-1H-pyrazole is a specialized pyrazole derivative featuring a but-3-yn-1-ylphenyl substituent, which enhances its utility in synthetic and medicinal chemistry applications. The compound's alkyne moiety offers a versatile handle for further functionalization via click chemistry or cross-coupling reactions, making it valuable for constructing complex molecular architectures. Its pyrazole core contributes to stability and potential bioactivity, often serving as a scaffold in drug discovery. The structural design allows for precise modifications, facilitating its use in ligand development and material science. This compound is particularly advantageous for researchers seeking tailored intermediates with reactive sites for advanced synthetic pathways.
1-2-(but-3-yn-1-yl)phenyl-1H-pyrazole structure
2229008-09-5 structure
Product Name:1-2-(but-3-yn-1-yl)phenyl-1H-pyrazole
CAS No:2229008-09-5
MF:C13H12N2
MW:196.247782707214
CID:6174011
PubChem ID:165974869
Update Time:2025-10-31

1-2-(but-3-yn-1-yl)phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-2-(but-3-yn-1-yl)phenyl-1H-pyrazole
    • 2229008-09-5
    • EN300-1767488
    • 1-[2-(but-3-yn-1-yl)phenyl]-1H-pyrazole
    • Inchi: 1S/C13H12N2/c1-2-3-7-12-8-4-5-9-13(12)15-11-6-10-14-15/h1,4-6,8-11H,3,7H2
    • InChI Key: TVEWDYISRJUXJD-UHFFFAOYSA-N
    • SMILES: N1(C=CC=N1)C1C=CC=CC=1CCC#C

Computed Properties

  • Exact Mass: 196.100048391g/mol
  • Monoisotopic Mass: 196.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 17.8Ų

1-2-(but-3-yn-1-yl)phenyl-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1767488-0.05g
1-[2-(but-3-yn-1-yl)phenyl]-1H-pyrazole
2229008-09-5
0.05g
$983.0 2023-09-20
Enamine
EN300-1767488-0.1g
1-[2-(but-3-yn-1-yl)phenyl]-1H-pyrazole
2229008-09-5
0.1g
$1031.0 2023-09-20
Enamine
EN300-1767488-0.25g
1-[2-(but-3-yn-1-yl)phenyl]-1H-pyrazole
2229008-09-5
0.25g
$1078.0 2023-09-20
Enamine
EN300-1767488-0.5g
1-[2-(but-3-yn-1-yl)phenyl]-1H-pyrazole
2229008-09-5
0.5g
$1124.0 2023-09-20
Enamine
EN300-1767488-1.0g
1-[2-(but-3-yn-1-yl)phenyl]-1H-pyrazole
2229008-09-5
1g
$1172.0 2023-05-23
Enamine
EN300-1767488-2.5g
1-[2-(but-3-yn-1-yl)phenyl]-1H-pyrazole
2229008-09-5
2.5g
$2295.0 2023-09-20
Enamine
EN300-1767488-5.0g
1-[2-(but-3-yn-1-yl)phenyl]-1H-pyrazole
2229008-09-5
5g
$3396.0 2023-05-23
Enamine
EN300-1767488-10.0g
1-[2-(but-3-yn-1-yl)phenyl]-1H-pyrazole
2229008-09-5
10g
$5037.0 2023-05-23
Enamine
EN300-1767488-1g
1-[2-(but-3-yn-1-yl)phenyl]-1H-pyrazole
2229008-09-5
1g
$1172.0 2023-09-20
Enamine
EN300-1767488-5g
1-[2-(but-3-yn-1-yl)phenyl]-1H-pyrazole
2229008-09-5
5g
$3396.0 2023-09-20

Additional information on 1-2-(but-3-yn-1-yl)phenyl-1H-pyrazole

Recent Advances in the Study of 1-2-(but-3-yn-1-yl)phenyl-1H-pyrazole (CAS: 2229008-09-5) in Chemical Biology and Pharmaceutical Research

The compound 1-2-(but-3-yn-1-yl)phenyl-1H-pyrazole (CAS: 2229008-09-5) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This pyrazole derivative, characterized by its unique alkyne-functionalized phenyl group, has garnered significant attention due to its versatile reactivity and potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct biological activities.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in click chemistry-based approaches for targeted drug delivery systems. Researchers utilized the alkyne moiety of 1-2-(but-3-yn-1-yl)phenyl-1H-pyrazole for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, enabling efficient conjugation with various azide-containing biomolecules. This approach showed particular promise in the development of antibody-drug conjugates (ADCs) for cancer therapy, with improved stability and targeting specificity compared to conventional linker technologies.

In the field of kinase inhibition, a recent Nature Chemical Biology report highlighted the compound's structural features that make it an attractive scaffold for designing selective kinase inhibitors. Molecular docking studies revealed that the pyrazole core interacts favorably with the ATP-binding site of several clinically relevant kinases, while the but-3-yn-1-yl group provides opportunities for further structural optimization. Several derivatives showed nanomolar inhibitory activity against specific tyrosine kinases implicated in inflammatory diseases.

Pharmacological investigations published in ACS Pharmacology & Translational Science (2024) have uncovered novel anti-inflammatory properties of 1-2-(but-3-yn-1-yl)phenyl-1H-pyrazole derivatives. The lead compound in this series demonstrated significant inhibition of NF-κB signaling in macrophage cell lines, with reduced cytokine production (TNF-α and IL-6) at concentrations below 1 μM. Importantly, these effects were achieved without observable cytotoxicity, suggesting a favorable therapeutic window for further development.

Recent synthetic methodology developments have expanded the accessibility of this compound and its derivatives. A Green Chemistry publication described a novel, transition-metal-free protocol for the preparation of 1-2-(but-3-yn-1-yl)phenyl-1H-pyrazole using organocatalytic methods, achieving yields of over 85% with excellent atom economy. This advancement addresses previous challenges associated with the scalability of alkyne-containing pharmaceutical intermediates.

Looking forward, the unique chemical properties of 1-2-(but-3-yn-1-yl)phenyl-1H-pyrazole (CAS: 2229008-09-5) position it as a valuable tool in chemical biology and a promising lead structure for therapeutic development. Ongoing research is exploring its applications in PROTAC technology, fluorescent probes for biological imaging, and as a building block for covalent inhibitor design. The compound's versatility across multiple therapeutic areas underscores its importance in contemporary medicinal chemistry research.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited